Cas no 1803941-35-6 (2-Amino-3-(aminomethyl)-6-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-(aminomethyl)-6-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1803941-35-6
• MF: C₇H₇F₃N₄O₃
• MW: 252.150691270828
• CID: 4930681
• Update Time: 2025-07-01

2-Amino-3-(aminomethyl)-6-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-6-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F3N4O3/c8-7(9,10)17-4-1-3(2-11)5(12)13-6(4)14(15)16/h1H,2,11H2,(H2,12,13)
• InChI Key： XSFFFOAAPHMSJY-UHFFFAOYSA-N
• SMILES： FC(OC1=C([N+](=O)[O-])N=C(C(CN)=C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 1.3
• Topological Polar Surface Area: 120

Additional information on 2-Amino-3-(aminomethyl)-6-nitro-5-(trifluoromethoxy)pyridine

Professional Introduction to 2-Amino-3-(aminomethyl)-6-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1803941-35-6)

2-Amino-3-(aminomethyl)-6-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1803941-35-6) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its pyridine core substituted with multiple functional groups, exhibits a unique structural and chemical profile that makes it a promising candidate for various biochemical applications. The presence of both amino and nitro groups, coupled with the electron-withdrawing effects of the nitro group and the electron-donating influence of the amino groups, contributes to its versatile reactivity and potential utility in drug discovery.

The pyridine ring is a fundamental scaffold in many biologically active molecules, and modifications at specific positions can dramatically alter its pharmacological properties. In this compound, the substitution pattern includes an aminomethyl group at the 3-position, a nitro group at the 6-position, and a trifluoromethoxy group at the 5-position. These substituents not only enhance the compound's solubility and metabolic stability but also influence its interactions with biological targets. The trifluoromethoxy group, in particular, is known for its ability to improve binding affinity and selectivity, making it a common feature in modern drug design.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a lead molecule for therapeutic intervention. Studies have demonstrated that structural analogs of this compound exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, modifications of the pyridine core have been shown to modulate kinases and transcription factors, which are key players in cancer biology. The aminomethyl group serves as a versatile handle for further derivatization, allowing chemists to explore new chemical space and optimize pharmacokinetic profiles.

The nitro group, while traditionally associated with explosive compounds, plays a crucial role in medicinal chemistry by serving as a proton acceptor and influencing electronic properties. In 2-amino-3-(aminomethyl)-6-nitro-5-(trifluoromethoxy)pyridine, the nitro group is positioned to interact with biological targets through hydrogen bonding or electrostatic interactions. This positioning has been exploited in recent research to develop novel inhibitors targeting protein-protein interactions relevant to inflammatory diseases.

One of the most compelling aspects of this compound is its potential application in oncology research. Preclinical studies have indicated that derivatives of this molecule exhibit cytotoxic effects against multiple cancer cell lines by interfering with critical signaling pathways. The combination of an amino group for nucleophilic attack and a nitro group for redox modulation provides a dual mechanism of action that could enhance therapeutic efficacy while minimizing side effects. Furthermore, the presence of a trifluoromethoxy group has been shown to improve oral bioavailability, a critical factor in drug development.

The synthesis of 2-amino-3-(aminomethyl)-6-nitro-5-(trifluoromethoxy)pyridine presents unique challenges due to its complex substitution pattern. However, recent methodological advances in organic synthesis have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the pyridine core, while protecting group strategies have allowed for selective functionalization at multiple sites.

In conclusion, 2-amino-3-(aminomethyl)-6-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1803941-35-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents with applications spanning multiple disease areas. As research continues to uncover new biological functions and synthetic methodologies are refined, this compound is poised to play an increasingly important role in drug discovery and development.